Cas no 1017082-78-8 (4-Methyl-3-benzyloxybenzoic acid methyl ester)

• Product Name: 4-Methyl-3-benzyloxybenzoic acid methyl ester
• CAS No: 1017082-78-8
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD06797834
• CID: 3160888
• PubChem ID: 24721214
• Update Time: 2025-11-06

4-Methyl-3-benzyloxybenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-benzyloxybenzoic acid methyl ester
• METHYL 4-METHYL-3-BENZYLOXYBENZOATE
• methyl 4-methyl-3-phenylmethoxybenzoate
• Benzoic acid, 4-methyl-3-(phenylmethoxy)-, methyl ester
• Methyl 3-benzyloxy-4-methylbenzoate
• MFCD06797834
• methyl 3-(benzyloxy)-4-methylbenzoate
• 1017082-78-8
• AKOS022181330
• E90026
• CS-0196037
• DB-370771
• SCHEMBL16929834

• MDL： MFCD06797834
• Inchi： 1S/C16H16O3/c1-12-8-9-14(16(17)18-2)10-15(12)19-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
• InChI Key： NIFKZZQLVQCGIA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(=O)OC)C=CC=1C

Computed Properties

• Exact Mass: 256.11
• Monoisotopic Mass: 256.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 3.6

Additional information on 4-Methyl-3-benzyloxybenzoic acid methyl ester

Recent Advances in the Study of 4-Methyl-3-benzyloxybenzoic Acid Methyl Ester (CAS: 1017082-78-8)

4-Methyl-3-benzyloxybenzoic acid methyl ester (CAS: 1017082-78-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This aromatic ester derivative has shown promising potential in various applications, particularly in drug discovery and development. Recent studies have focused on its synthesis optimization, biological activities, and potential therapeutic applications, making it a noteworthy subject for research analysis in the field.

The compound's molecular structure, featuring both benzyloxy and methyl ester functional groups, provides unique chemical properties that researchers are exploring for medicinal chemistry applications. Several research groups have reported novel synthetic pathways for 1017082-78-8, with particular emphasis on improving yield and purity while reducing production costs. These advancements are crucial for enabling larger-scale studies and potential commercialization of derivatives based on this chemical scaffold.

In pharmacological investigations, 4-Methyl-3-benzyloxybenzoic acid methyl ester has demonstrated interesting biological activities. Recent in vitro studies suggest potential anti-inflammatory properties through modulation of specific cytokine pathways. Additionally, preliminary screening has indicated possible interactions with certain enzyme targets relevant to metabolic disorders, though these findings require further validation through comprehensive biochemical assays and animal studies.

The compound's physicochemical properties, including its solubility profile and stability characteristics, have been the subject of recent pharmaceutical development research. These studies aim to evaluate its suitability as a lead compound for drug development and to identify optimal formulation strategies. Computational modeling approaches have been employed to predict its pharmacokinetic parameters and potential metabolic pathways, providing valuable insights for future structural modifications.

Recent patent filings indicate growing commercial interest in 1017082-78-8 and its derivatives, particularly in applications related to inflammation modulation and metabolic disease treatment. However, significant research gaps remain regarding its precise mechanism of action, toxicity profile, and therapeutic window. Ongoing studies are expected to address these questions while exploring structure-activity relationships to optimize its biological effects.

As research progresses, 4-Methyl-3-benzyloxybenzoic acid methyl ester continues to show promise as a versatile chemical building block with potential pharmaceutical applications. The coming years are likely to see more detailed investigations into its biological targets and potential clinical applications, making it a compound worth monitoring in chemical biology and medicinal chemistry research.